![molecular formula C12H17N3O4 B6152962 1-[(tert-butoxy)carbonyl]-3-(1H-pyrazol-1-yl)azetidine-3-carboxylic acid CAS No. 2288309-68-0](/img/no-structure.png)
1-[(tert-butoxy)carbonyl]-3-(1H-pyrazol-1-yl)azetidine-3-carboxylic acid
Overview
Description
1-(Tert-butoxy)carbonyl]-3-(1H-pyrazol-1-yl)azetidine-3-carboxylic acid, often abbreviated to TBPCA, is a synthetic chemical compound that has been used in various scientific research applications. It is a derivative of azetidine-3-carboxylic acid, a naturally occurring cyclic amino acid. TBPCA has been used in a wide range of studies, including those related to enzyme inhibition, drug design, and molecular modeling.
Scientific Research Applications
TBPCA has been used in a variety of scientific research applications. It has been studied as a potential inhibitor of enzymes such as cytochrome P450 and as a drug design tool. It has also been used in molecular modeling studies, to study the interactions between small molecules and proteins. TBPCA has also been used to study the structure and activity of various enzymes, such as those involved in the metabolism of drugs.
Mechanism of Action
TBPCA acts as an inhibitor of enzymes, such as cytochrome P450, by binding to the active site of the enzyme and preventing the substrate from binding. It has also been shown to interact with proteins, such as those involved in drug metabolism, and to modify their activity.
Biochemical and Physiological Effects
TBPCA has been shown to have a variety of effects on biochemical and physiological systems. It has been used to study the effects of drug metabolism on the body, as well as the interactions between drugs and proteins. It has also been studied as a potential inhibitor of enzymes involved in the metabolism of drugs.
Advantages and Limitations for Lab Experiments
TBPCA has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize and use in experiments. Additionally, it is relatively non-toxic, making it safe to use in experiments. A limitation is that it is not very stable, and can degrade over time.
Future Directions
There are several potential future directions for the use of TBPCA in scientific research. It could be used to study the interactions between drugs and proteins, as well as the effects of drug metabolism on the body. It could also be used to study the structure and activity of various enzymes, such as those involved in the metabolism of drugs. Additionally, it could be used to design new drugs and to study the effects of enzyme inhibition on drug metabolism. Finally, it could be used to study the effects of small molecules on proteins, such as those involved in drug metabolism.
Synthesis Methods
TBPCA can be synthesized in a two-step process, starting from azetidine-3-carboxylic acid. In the first step, the carboxylic acid is reacted with tert-butyl bromoacetate, forming a tert-butyl ester. The second step involves the reaction of the tert-butyl ester with 1-pyrazol-1-ylhydrazine, forming the desired TBPCA.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(tert-butoxy)carbonyl]-3-(1H-pyrazol-1-yl)azetidine-3-carboxylic acid involves the reaction of tert-butyl 3-oxoazetidine-1-carboxylate with 1H-pyrazole-1-carboxylic acid, followed by deprotection of the tert-butoxycarbonyl (Boc) group.", "Starting Materials": [ "tert-butyl 3-oxoazetidine-1-carboxylate", "1H-pyrazole-1-carboxylic acid", "Diisopropylcarbodiimide (DIC)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Methanol (MeOH)", "Ethyl acetate (EtOAc)", "Water (H2O)" ], "Reaction": [ "Step 1: Synthesis of 1-[(tert-butoxy)carbonyl]-3-(1H-pyrazol-1-yl)azetidine-3-carboxylic acid", "- Dissolve tert-butyl 3-oxoazetidine-1-carboxylate and 1H-pyrazole-1-carboxylic acid in dry dichloromethane (DCM)", "- Add DIC as a coupling agent and stir the reaction mixture at room temperature for 24 hours", "- Purify the crude product by column chromatography using a mixture of MeOH and EtOAc as the eluent to obtain 1-[(tert-butoxy)carbonyl]-3-(1H-pyrazol-1-yl)azetidine-3-carboxylic acid", "Step 2: Deprotection of the Boc group", "- Dissolve the Boc-protected azetidine carboxylic acid in a mixture of MeOH and HCl", "- Stir the reaction mixture at room temperature for 2 hours", "- Neutralize the reaction mixture with NaOH", "- Extract the product with EtOAc and wash the organic layer with H2O", "- Dry the organic layer over Na2SO4 and evaporate the solvent to obtain 1-[(tert-butoxy)carbonyl]-3-(1H-pyrazol-1-yl)azetidine-3-carboxylic acid as a white solid" ] } | |
CAS RN |
2288309-68-0 |
Molecular Formula |
C12H17N3O4 |
Molecular Weight |
267.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
